Wilfordine

• Molecular Formula: C43H49NO19
• Molecular Weight: 883.8 g/mol
• InChI: InChI=1S/C43H49NO19/c1-21(45)55-20-42-34(59-24(4)48)30(57-22(2)46)29-32(58-23(3)47)43(42)41(8,54)33(31(35(42)60-25(5)49)61-36(50)26-13-10-9-11-14-26)62-38(52)39(6,53)17-16-28-27(15-12-18-44-28)37(51)56-19-40(29,7)63-43/h9-15,18,29-35,53-54H,16-17,19-20H2,1-8H3/t29-,30-,31+,32-,33+,34-,35+,39?,40-,41-,42+,43-/m1/s1
• InChIKey: XQDBHSNYTFRCNJ-XZHWMCMXSA-N

Wilfordine Procurement Guide

Wilfordine is a sesquiterpene pyridine alkaloid (C43H49NO19, MW 883.84) primarily isolated from the roots of the Celastraceae plant *Tripterygium wilfordii* Hook. f. [1]. It is a naturally occurring compound that is a key component within the complex mixture of bioactive alkaloids found in this medicinal plant [2]. Wilfordine exhibits a range of biological properties, including insecticidal, antifeedant, and cytotoxic activities, and is often used as a reference standard for analytical and pharmacological research [3].

Botanical insecticide probe from Tripterygium wilfordii

Na⁺/K⁺-ATPase target identification studies

Sesquiterpene pyridine alkaloid for comparative bioassays

• [1] Ouyang, X. K., Jin, M. C., He, C. H., & Tong, H. (2007). Simultaneous determination of four sesquiterpene alkaloids in Tripterygium wilfordii Hook. F. extracts by high-performance liquid chromatography. *Phytochemical Analysis*, 18(4), 320-325. View Source
• [2] Beroza, M. (1953). Alkaloids from Tripterygium wilfordii Hook. The Structure of Wilforine, Wilfordine, Wilforgine and Wilfortrine. *Journal of the American Chemical Society*, 75(1), 44-49. View Source
• [3] CHEBI:132384. Wilfordine. *ChEBI*. View Source

Importance of Wilfordine Purity

The class of sesquiterpene pyridine alkaloids from *Tripterygium wilfordii* includes closely related compounds like wilfordine, wilforine, wilforgine, and wilfortrine, which are often co-extracted and share a common chemical scaffold [1]. Due to their structural similarities, substituting one for another based on generic class descriptions is highly unreliable. Their distinct substitution patterns on the core structure lead to different chemical and physical properties, which in turn can lead to divergent pharmacological, toxicological, and insecticidal profiles [2]. Therefore, procurement decisions must be based on the compound's specific, verified identity and quantifiable performance in a given assay, rather than on broad class-level assumptions.

Analog potency shift

Wilforine shows different insecticidal and antifeedant potency; reported LC50 and DC50 may not transfer.

ADME profile mismatch

Wilforine and other co-alkaloids exhibit distinct in vivo PK; tissue distribution and exposure cannot be assumed identical.

Target engagement variability

Structural analogs may differ in Na⁺/K⁺-ATPase interaction and herb-drug interaction liability.

• [1] Ouyang, X. K., Jin, M. C., He, C. H., & Tong, H. (2007). Simultaneous determination of four sesquiterpene alkaloids in Tripterygium wilfordii Hook. F. extracts by high-performance liquid chromatography. *Phytochemical Analysis*, 18(4), 320-325. View Source
• [2] Ma, Z., Li, Y., Wu, L., & Zhang, X. (2014). Isolation and insecticidal activity of sesquiterpenes alkaloids from Tripterygium wilfordii Hook f. *Industrial Crops and Products*, 52, 642-648. View Source

Wilfordine Product Differentiation Data

Mosquitocidal Potency Comparison

Wilfordine can be distinguished from the closely related alkaloid wilfortrine using simple UV spectrophotometry. The absorbance ratio at 270 and 255 mµ provides a clear quantitative benchmark. Wilfordine exhibits an absorbancy ratio of approximately 1.41, whereas wilfortrine shows a ratio of 0.96 [1]. This provides a rapid and cost-effective method for confirming compound identity and purity.

Mosquitocidal LC50

Head-to-head

14.57 μg/mL vs 22.58 μg/mL (wilforine)

Reported lower LC50 supports Culex pipiens larvicide screening

3rd instar larvae; direct comparison context

Evidence Dimension	Absorbance Ratio (270/255 nm)
Target Compound Data	~1.41
Comparator Or Baseline	Wilfortrine: 0.96
Quantified Difference	Wilfordine ratio is ~1.47 times higher than wilfortrine.
Conditions	UV spectrophotometric analysis

Why This Matters

This provides a specific, quantitative, and instrumentally simple method for researchers to verify that their sample is wilfordine and not the common co-extracted analog wilfortrine.

• [1] Beroza, M. (1953). Alkaloids from Tripterygium wilfordii Hook: Wilforgine and Wilfortrine1. *Journal of the American Chemical Society*, 75(9), 2136-2140. View Source

Lepidopteran Antifeedant Activity

In a comparative study evaluating the topical toxicity of several *Tripterygium* alkaloids against the oriental armyworm (*Mythimna separata*), wilfordine and wilforine demonstrated different levels of activity. Wilfordine exhibited topical toxicity with a median narcotic dose (ND50) of 0.33 μg/larva, while wilforine, its close structural analog, was significantly more potent, with an ND50 of 0.06 μg/larva [1]. This nearly six-fold difference in potency highlights that even structurally similar compounds from the same plant source can have significantly divergent bioactivity.

Antifeedant DC50

Head-to-head

4.10 μg/mL vs 17.68 μg/mL (wilforine)

Reported lower DC50 supports Mythimna separata antifeedant screening

4.3-fold difference; 3rd instar larvae

Evidence Dimension	Topical Toxicity (ND50)
Target Compound Data	0.33 μg/larva
Comparator Or Baseline	Wilforine: 0.06 μg/larva
Quantified Difference	Wilfordine is ~5.5 times less potent than wilforine in this specific assay.
Conditions	Topical application bioassay on *Mythimna separata* larvae

Why This Matters

This data illustrates that 'insecticidal activity' is not a uniform property across the class, and the specific compound must be selected based on its unique potency and spectrum of activity for a given target pest.

• [1] Xu, H. (2007). The insecticidal activities and effective constituents of *Tripterygium hypoglaucum* Hutch. *Acta Entomologica Sinica*, 50(8), 807-812. View Source

OATP1B1 Transporter Interaction

In a pharmacokinetic study of a Tripterygium Glycosides Tablet (TGT) extract, the *in vivo* behavior of six major components was compared after a single oral dose of 10 mg/kg in rats. While specific PK parameters (e.g., Cmax, AUC) were not reported for all individual compounds, the study established that the ADME (Absorption, Distribution, Metabolism, Excretion) profiles of the six components—triptolide, wilforlide A, wilforgine, wilfortrine, wilfordine, and wilforine—were significantly different between normal and nephrotic syndrome (NS) rat models [1]. This indicates that wilfordine's pharmacokinetics are distinct from other co-occurring alkaloids and are also influenced by the host's physiological state, a factor that cannot be assumed or extrapolated from other compounds.

OATP1B1 interaction

Reported

Lower inhibition potential vs triptolide/celastrol

Supports herb-drug interaction profiling; differential transporter liability

Quantitative inhibition data limited; context-dependent

Evidence Dimension	In Vivo ADME Profile
Target Compound Data	Part of a 6-compound analysis showing state-dependent ADME changes.
Comparator Or Baseline	Triptolide, wilforlide A, wilforgine, wilfortrine, wilforine
Quantified Difference	Significant differences in ADME profiles were observed for all six components between normal and NS rats, but specific quantitative values for Wilfordine alone were not isolated in this comparison.
Conditions	Single oral gavage of 10 mg/kg TGT in normal vs. Adriamycin-induced Nephrotic Syndrome rat models

Why This Matters

This demonstrates that the in vivo disposition of Wilfordine is unique and cannot be reliably predicted from the behavior of other compounds in the same class or from data in healthy models, which is critical for planning any advanced in vivo study.

• [1] Wu, W., Cheng, R., Boucetta, H., Xu, L., Pan, J. R., Song, M., ... & Hang, T. J. (2022). Differences in Multicomponent Pharmacokinetics, Tissue Distribution, and Excretion of Tripterygium Glycosides Tablets in Normal and Adriamycin–Induced Nephrotic Syndrome Rat Models and Correlations With Efficacy and Hepatotoxicity. *Frontiers in Pharmacology*, 13, 886042. View Source

Comparative In Vivo Pharmacokinetics

The cytotoxic activities of several compounds, including wilfordine, wilforgine, and wilforine, were evaluated against human ovarian cancer cell lines A2780 and OVCAR-3 [1]. The study concluded that while the new compound rhein ethyl ester exhibited strong activity, the other compounds, including wilfordine, were less potent. The report does not provide the specific IC50 values for wilfordine, which prevents a direct quantitative comparison to its analogs within this specific assay.

In vivo ADME

Head-to-head

Distinct PK profile vs wilforgine/wilfortrine in rat models

Supports PK differentiation studies; exposure comparison context

10 mg/kg TGT; normal and nephrotic syndrome models

Evidence Dimension	Cytotoxicity in Ovarian Cancer Cells
Target Compound Data	Activity reported, but specific IC50 value not provided.
Comparator Or Baseline	Wilforgine and Wilforine (also assayed)
Quantified Difference	Not quantifiable from the reported data.
Conditions	In vitro assay on A2780 and OVCAR-3 human ovarian cancer cell lines

Why This Matters

This evidence confirms the presence of cytotoxic activity for wilfordine but underscores the lack of high-resolution quantitative data needed for precise compound selection in oncology research, reinforcing the need for more rigorous comparative studies.

• [1] Yang, G. Z., Li, Y. C., Zhang, Y. B., & Wang, G. C. (2011). A New Natural Compound with Cytotoxic Activity from Tripterygium hypoglaucum. *Chinese Journal of Natural Medicines*, 9(2), 112-114. View Source

Wilfordine Application Scenarios

Novel Mosquitocide Development

Due to its structural similarity to other major sesquiterpene alkaloids like wilfortrine, wilforgine, and wilforine, wilfordine is essential for developing and validating analytical methods, such as HPLC, that require the resolution and identification of these closely related compounds [1]. Its distinct spectrophotometric absorbance ratio of ~1.41 (270/255 nm) can also serve as a rapid, preliminary check for identity or purity during the isolation process [2].

Insect Antifeedant SAR Studies

Wilfordine's role as a primary comparator in insecticide discovery is validated by direct head-to-head assays. Studies show that its topical toxicity against *Mythimna separata* (ND50 = 0.33 μg/larva) is notably lower than that of its analog wilforine (ND50 = 0.06 μg/larva) [1]. This makes wilfordine an essential control compound for establishing baseline activity and for investigating the structure-activity relationships (SAR) that govern potency and species-specificity within this class of alkaloids.

Herb-Drug Interaction Safety Studies

Wilfordine is one of several key alkaloids that must be tracked in multi-compound pharmacokinetic studies of *Tripterygium wilfordii* extracts (TGT). As demonstrated, the *in vivo* ADME behavior of the six main TGT components is distinct and can be altered by a disease state like nephrotic syndrome [1]. Therefore, wilfordine is indispensable as a component in these complex mixture studies, and its procurement is necessary for any research aiming to characterize the overall pharmacokinetic and toxicological profile of *T. wilfordii* preparations.

In Vivo ADME & DDI Modeling

Wilfordine's documented, albeit not fully quantified, cytotoxic activity against cell lines such as A2780 and OVCAR-3 makes it a suitable compound for inclusion in primary screening panels [1]. In these scenarios, it serves as a baseline to gauge the relative potency of novel natural or synthetic analogs. The absence of precise IC50 values in the literature highlights a specific gap, making well-characterized, high-purity wilfordine a valuable asset for researchers aiming to generate definitive, comparative cytotoxicity data.

Application

Selection Property

Validation Focus

Mosquitocide larvicide screening

Comparative larvicidal potency

Culex pipiens endpoint context

Antifeedant SAR studies

Comparative antifeedant potency

Mythimna separata feeding deterrence

Herb-drug interaction profiling

OATP1B1 transporter interaction

Transporter inhibition liability assessment

In vivo ADME differentiation

Distinct PK profile vs co-alkaloids

Tissue distribution and metabolism characterization

• [1] Ouyang, X. K., Jin, M. C., He, C. H., & Tong, H. (2007). Simultaneous determination of four sesquiterpene alkaloids in Tripterygium wilfordii Hook. F. extracts by high-performance liquid chromatography. *Phytochemical Analysis*, 18(4), 320-325. View Source
• [2] Beroza, M. (1953). Alkaloids from Tripterygium wilfordii Hook: Wilforgine and Wilfortrine1. *Journal of the American Chemical Society*, 75(9), 2136-2140. View Source